2-Amino-5-bromo-N-methylbenzenesulfonamide;hydrochloride
Description
2-Amino-5-bromo-N-methylbenzenesulfonamide; hydrochloride is a chemical compound with the molecular formula C7H9BrN2O2S.HCl. It is a white crystalline powder that is used in scientific research for its various properties. This compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Scientific Research Applications
Anticancer Research
- A compound structurally related to 2-Amino-5-bromo-N-methylbenzenesulfonamide hydrochloride demonstrated anticancer properties in a study, indicating potential applications in cancer research and therapy (Zhang et al., 2010).
Photodynamic Therapy for Cancer
- Benzenesulfonamide derivatives, including structures similar to 2-Amino-5-bromo-N-methylbenzenesulfonamide hydrochloride, have been used in the synthesis of zinc phthalocyanine, showing promise in photodynamic cancer therapy due to their high singlet oxygen quantum yield and potential as Type II photosensitizers (Pişkin et al., 2020).
HIV-1 Infection Prevention
- Research on methylbenzenesulfonamide, closely related to 2-Amino-5-bromo-N-methylbenzenesulfonamide hydrochloride, highlights its application in developing small molecular antagonists for preventing HIV-1 infections (Cheng De-ju, 2015).
Anticholinesterase and Antioxidant Activities
- Derivatives of N-(2-Acetyl-4-bromophenyl)-4-methylbenzenesulfonamide, structurally related to 2-Amino-5-bromo-N-methylbenzenesulfonamide hydrochloride, showed inhibitory effects against acetylcholinesterase and butyrylcholinesterase, as well as antioxidant effects, indicating their potential in neurodegenerative disease research (Mphahlele et al., 2021).
Antimicrobial Applications
- A study synthesized a novel compound structurally similar to 2-Amino-5-bromo-N-methylbenzenesulfonamide hydrochloride, exhibiting significant antimicrobial activity against bacteria and fungi, suggesting its potential in treating microbial infections (Vanparia et al., 2010).
properties
IUPAC Name |
2-amino-5-bromo-N-methylbenzenesulfonamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O2S.ClH/c1-10-13(11,12)7-4-5(8)2-3-6(7)9;/h2-4,10H,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWEQOFOCYZRZOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=C(C=CC(=C1)Br)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-bromo-N-methylbenzenesulfonamide;hydrochloride | |
CAS RN |
2247107-00-0 |
Source
|
| Record name | 2-amino-5-bromo-N-methylbenzene-1-sulfonamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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